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Compound of Interest

Compound Name: 6-(3-Pyridinyl)-5-hexynenitrile

Cat. No.: B8668697 Get Quote

Technical Guide: 6-(3-Pyridinyl)-5-hexynenitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(3-Pyridinyl)-5-hexynenitrile is a heterocyclic compound featuring a pyridine ring linked to a

hexynenitrile moiety. This unique combination of a polar, aromatic pyridine ring and a linear,

functionalized alkyne chain suggests potential applications in medicinal chemistry and

materials science. The pyridine group is a common scaffold in numerous pharmaceuticals,

while the nitrile and alkyne functionalities offer versatile handles for further chemical

modifications and specific interactions.[1][2][3] This document provides a comprehensive

overview of the known physical characteristics, a representative synthetic protocol, and a

conceptual framework for the potential biological interactions of this molecule.

Core Physical and Chemical Properties
Experimentally determined physical properties for 6-(3-Pyridinyl)-5-hexynenitrile are not

readily available in public databases. The data presented below includes fundamental

computed properties and predicted values where available. For precise values of properties

like melting and boiling points, experimental determination or the use of specialized predictive

software would be necessary.
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Property Value Source

Molecular Formula C₁₁H₁₀N₂ ChemSynthesis Database

Molecular Weight 170.21 g/mol ChemSynthesis Database

Predicted LogP 2.13 Mobei Chemical

Representative Synthesis Protocol: Sonogashira
Coupling
The synthesis of 6-(3-Pyridinyl)-5-hexynenitrile can be achieved via a Sonogashira coupling

reaction, a robust and widely used method for forming carbon-carbon bonds between sp² and

sp hybridized carbon atoms.[4][5][6][7] The following is a representative experimental protocol

adapted from the synthesis of similar pyridinyl-alkyne compounds.[6]

Reaction: Coupling of 3-bromopyridine with 5-hexynenitrile.

Materials:

3-Bromopyridine

5-Hexynenitrile

Palladium trifluoroacetate (Pd(CF₃COO)₂)

Triphenylphosphine (PPh₃)

Copper(I) iodide (CuI)

Triethylamine (Et₃N)

Dimethylformamide (DMF)

Procedure:

To a 10 mL round-bottomed flask, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI

(5.0 mol%).
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Evacuate the flask and backfill with nitrogen gas. Repeat this cycle three times to ensure an

inert atmosphere.

Add 2.0 mL of anhydrous DMF to the flask and stir the mixture for 30 minutes at room

temperature.

To this mixture, add 3-bromopyridine (0.5 mmol), 5-hexynenitrile (0.6 mmol), and

triethylamine (1 mL).

Heat the reaction mixture to 100°C and reflux for 3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The crude product can be purified by column chromatography on silica gel to yield 6-(3-
Pyridinyl)-5-hexynenitrile.

Potential Biological Significance and Interactions
While specific biological activities of 6-(3-Pyridinyl)-5-hexynenitrile have not been reported,

its structural motifs—the pyridine ring and the nitrile group—are recognized pharmacophores in

drug discovery.[8][9][10][11]

The pyridine ring is a privileged scaffold in medicinal chemistry, found in drugs with a wide

range of activities, including effects on the central nervous system.[2]

The nitrile group is a versatile functional group that can act as a hydrogen bond acceptor, a

bioisostere for carbonyl or hydroxyl groups, and can enhance binding affinity to biological

targets.[8][9][10] Its incorporation into drug candidates has been shown to improve

pharmacokinetic profiles.[8][10] For instance, the nitrile moiety can participate in interactions

with active site residues of enzymes, such as serine or arginine, or form water-bridged

hydrogen bonds.[8][9]

Below is a conceptual diagram illustrating the potential interactions of 6-(3-Pyridinyl)-5-
hexynenitrile within a hypothetical enzyme active site, highlighting the roles of its key

functional groups.
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Conceptual Biological Interactions of 6-(3-Pyridinyl)-5-hexynenitrile

6-(3-Pyridinyl)-5-hexynenitrile
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Figure 1: Conceptual diagram of potential biological interactions.

This diagram illustrates how the nitrile group could act as a hydrogen bond acceptor, the

pyridine ring could engage in π-π stacking with aromatic amino acid residues, and the aliphatic

chain could fit into a hydrophobic pocket of a protein target.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8668697?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8668697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-(3-Pyridinyl)-5-hexynenitrile is a molecule with significant potential for further investigation

in drug discovery and materials science. While experimental data on its physical properties are

lacking, its synthesis is accessible through established methods like the Sonogashira coupling.

The presence of the pyridine and nitrile functionalities suggests that this compound could

exhibit interesting biological activities, warranting future studies to explore its potential as a

lead compound in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8668697#physical-characteristics-of-6-3-pyridinyl-5-
hexynenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8668697#physical-characteristics-of-6-3-pyridinyl-5-hexynenitrile
https://www.benchchem.com/product/b8668697#physical-characteristics-of-6-3-pyridinyl-5-hexynenitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8668697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8668697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

